Cas no 866344-51-6 (3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866344-51-6
• MF: C₂₄H₁₉NO₃
• MW: 369.412566423416
• CID: 6377106
• PubChem ID: 2135470
• Update Time: 2025-11-06

3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• F1602-0432
• AKOS001830417
• AB00674825-01
• 3-benzoyl-1-(3-methoxybenzyl)quinolin-4(1H)-one
• 3-benzoyl-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 866344-51-6
• 3-benzoyl-1-[(3-methoxyphenyl)methyl]quinolin-4-one
• 4(1H)-Quinolinone, 3-benzoyl-1-[(3-methoxyphenyl)methyl]-

• Inchi： 1S/C24H19NO3/c1-28-19-11-7-8-17(14-19)15-25-16-21(23(26)18-9-3-2-4-10-18)24(27)20-12-5-6-13-22(20)25/h2-14,16H,15H2,1H3
• InChI Key： LPYAVXAINUTGSE-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=O)=CN(CC2C=CC=C(C=2)OC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 369.13649347g/mol
• Monoisotopic Mass: 369.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 533.8±50.0 °C(Predicted)
• pka: 0.75±0.70(Predicted)

Additional information on 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866344-51-6)

3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by the CAS number 866344-51-6, belongs to the quinoline derivatives class, a group of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this compound, including its benzoyl and methoxyphenyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold is a privileged structure in drug discovery, with many known bioactive molecules derived from it. The presence of a 1,4-dihydroquinolin-4-one core in 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one enhances its pharmacological relevance. This derivative has been studied for its potential role in modulating various biological pathways, particularly those involving inflammation, infection, and cancer. The benzoyl group at the 3-position and the 3-methoxyphenylmethyl group at the 1-position introduce specific steric and electronic effects that influence the molecule's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have suggested that 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one may interact with enzymes and receptors involved in signal transduction pathways. For instance, its structure resembles that of certain kinase inhibitors, which are critical in cancer therapy. The methoxy group on the phenyl ring may also play a role in modulating solubility and metabolic stability, making this compound a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. Initial findings indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, its ability to inhibit specific inflammatory pathways has been observed in cell-based assays. These preliminary results are encouraging and warrant further exploration into its therapeutic potential.

The synthesis of 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzoyl group at the 3-position and the 3-methoxyphenylmethyl group at the 1-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, facilitating its use in downstream applications such as preclinical studies.

The chemical stability of 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is another critical factor to consider in its development as a pharmaceutical agent. Factors such as pH sensitivity, oxidation resistance, and degradation pathways must be evaluated to ensure that the compound remains effective throughout its shelf life. Collaborative efforts between synthetic chemists and analytical scientists are essential in optimizing these properties for practical use.

As research continues to uncover new biological targets and mechanisms, compounds like 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866344-51-6) are likely to play an increasingly important role in drug development. The combination of structural diversity provided by quinoline derivatives with functional groups such as benzoyl and methoxyphenyl makes them versatile tools for exploring novel therapeutic strategies. Future studies should focus on elucidating their exact mechanisms of action and evaluating their efficacy in vivo.

The growing interest in natural product-inspired drug design has also influenced the development of synthetic analogs like 3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. By leveraging structural motifs found in bioactive natural products, researchers can create molecules with enhanced potency and selectivity. This approach aligns well with current trends in medicinal chemistry aimed at identifying safer and more effective therapeutic agents.

In conclusion,3-benzoyl-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve,CAS No. 86634451 will undoubtedly serve as a valuable tool in the quest for novel pharmaceuticals.